Cas no 2167925-69-9 (1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone)

• Product Name: 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone
• CAS No: 2167925-69-9
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 6781072
• Update Time: 2026-03-12

1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone

• Inchi： 1S/C8H6ClF2NO2/c1-14-8-5(9)4(2-3-12-8)6(13)7(10)11/h2-3,7H,1H3
• InChI Key： DJQGZNDSADLUQS-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(OC)=C1Cl)(=O)C(F)F

Additional information on 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone

Introduction to 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone (CAS No. 2167925-69-9)

1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone, identified by its Chemical Abstracts Service (CAS) number 2167925-69-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone incorporates a pyridine core, which is a cornerstone in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules.

The presence of both chloro and methoxy substituents on the pyridine ring enhances the compound's chemical reactivity and versatility. These functional groups are strategically positioned to facilitate further derivatization, enabling the synthesis of more complex analogs with tailored biological properties. The difluoroethanone moiety at the other end of the molecule introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in drug design. The pyridine ring in 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone can engage in hydrogen bonding interactions with biological targets, making it an attractive scaffold for developing small-molecule inhibitors or activators. The electron-withdrawing nature of the chloro group and the electron-donating effect of the methoxy group create a delicate balance that can influence the compound's binding mode and efficacy.

In the context of modern pharmaceutical research, compounds like 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone are being explored for their potential in treating a variety of diseases. For instance, studies have suggested that pyridine-based derivatives may exhibit anti-inflammatory, antiviral, or anticancer properties. The unique combination of substituents in this compound makes it a promising candidate for further investigation into its biological activity.

The synthesis of 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. The introduction of fluorine atoms, in particular, is a critical step that demands expertise in handling specialized reagents and catalysts to achieve high yields and purity.

From a regulatory perspective, ensuring the quality and consistency of 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone is paramount for its use in preclinical and clinical studies. Compliance with Good Manufacturing Practices (GMP) and rigorous analytical testing protocols are essential to guarantee that the compound meets the necessary standards for safety and efficacy. Collaborative efforts between synthetic chemists, analytical scientists, and regulatory affairs specialists are crucial in navigating the complexities of pharmaceutical development.

The role of 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone extends beyond its immediate applications in drug discovery. It serves as a valuable building block for generating libraries of compounds that can be screened for novel biological activities. High-throughput screening (HTS) technologies combined with structure-based drug design approaches have accelerated the process of identifying lead compounds from diverse chemical scaffolds like this one.

As research continues to evolve, new methodologies for analyzing and utilizing compounds such as 1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone will emerge. Innovations in artificial intelligence (AI) and machine learning (ML) are already transforming how chemists approach drug discovery by predicting molecular properties and optimizing synthetic routes with unprecedented precision. These technological advancements will likely enhance our ability to harness the potential of this compound and its derivatives for therapeutic purposes.

In conclusion,1-(3-Chloro-2-methoxypyridin-4-yl)-2,2-difluoroethanone (CAS No. 2167925-69-9) represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups makes it a versatile intermediate for medicinal chemistry applications, while its potential biological activities warrant further exploration through rigorous scientific investigation. As our understanding of molecular interactions deepens，compounds like this will continue to play a pivotal role in advancing therapeutic strategies across multiple disease areas.